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Compound of Interest

Compound Name: 3-Chloro-4-nitrophenol

Cat. No.: B188101

For researchers, scientists, and professionals in drug development, sourcing high-quality
chemical reagents is a critical first step in the experimental workflow. This technical guide
provides an in-depth overview of commercial suppliers for 3-Chloro-4-nitrophenol (CAS No.
491-11-2), a key intermediate in various synthetic pathways. The guide also details an
experimental protocol for its use and outlines a logical process for supplier selection.

Overview of Commercial Suppliers

3-Chloro-4-nitrophenol is readily available from a range of commercial suppliers, catering to
different research and development needs. The following table summarizes key quantitative
data from various suppliers to facilitate easy comparison. Please note that availability and
pricing are subject to change and should be confirmed directly with the supplier.
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. . Available Additional
Supplier Purity . .
Quantities Information

Santa Cruz ] ) For Research Use

_ Varies by lot Inquire
Biotechnology Only.[1]

i ] Strictly for Research
Biosynth Inquire 19, 5¢g, 10g, 25¢g

Purposes only.[2]

) Accompanied by
Simson Pharma

o High Quality Custom Synthesis Certificate of Analysis.
Limited
[3]
AChemBlock 98% Inquire
) ) 19, 59, 10g (35g in Discounts available on
Manchester Organics Inquire
stock) larger volumes.[4]
) - Marketplace with
ChemicalBook 98.4%, 99% KG quantities ] )
multiple suppliers.[5]
) ) For Research Use
BLD Pharm Inquire Inquire

Only.[6]

Experimental Protocols

3-Chloro-4-nitrophenol is a versatile reagent in organic synthesis. One common application is
its use as a nucleophile in Williamson ether synthesis. The following protocol details the
synthesis of 3-chloro-4-(4'-chlorophenoxy)nitrobenzene.

Synthesis of 3-chloro-4-(4'-chlorophenoxy)nitrobenzene

This procedure describes the reaction of 3-chloro-4-nitrophenol with 4-chlorophenol. While
the provided reference starts from 3,4-dichloronitrobenzene and 4-chlorophenol, a similar
Williamson ether synthesis approach can be adapted using 3-chloro-4-nitrophenol as the
starting material. The key is the deprotonation of the phenolic hydroxyl group to form a
nucleophilic phenoxide.

Materials:
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e 3-Chloro-4-nitrophenol

e 4-Chlorobenzyl halide (e.g., 4-chlorobenzyl bromide)

o Potassium Carbonate (K2CO3) or Sodium Hydride (NaH)
o Dimethylformamide (DMF) or Acetonitrile (CHsCN)

o Ethyl acetate

 Brine solution

e Anhydrous magnesium sulfate (MgSOa)

Procedure:

e To a solution of 3-chloro-4-nitrophenol (1 equivalent) in DMF, add a base such as
potassium carbonate (1.5-2 equivalents).

 Stir the mixture at room temperature for 30 minutes to an hour to ensure the formation of the
phenoxide.

e Add the 4-chlorobenzyl halide (1.1 equivalents) to the reaction mixture.

e Heat the reaction mixture to a temperature between 60-80 °C and monitor the reaction
progress by Thin Layer Chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature and pour it into water.
o Extract the aqueous layer with ethyl acetate (3 x 50 mL).
o Combine the organic layers and wash with water and then with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by column chromatography on silica gel to obtain the desired 3-
chloro-4-(4'-chlorophenoxy)nitrobenzene.
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Supplier Selection Workflow

The process of selecting a suitable commercial supplier for a chemical reagent involves several
key considerations beyond just price. The following diagram illustrates a logical workflow for
this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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